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Compound of Interest

Compound Name: Ecopladib

Cat. No.: B1198706 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of Ecopladib's potency across various species, supported by available

experimental data. Ecopladib is a potent inhibitor of cytosolic phospholipase A2α (cPLA2α), a

key enzyme in the inflammatory cascade.

Executive Summary
Ecopladib demonstrates sub-micromolar inhibitory activity against cPLA2α, with specific

potency varying by the assay and species studied. This guide summarizes the available

quantitative data on Ecopladib's potency, details the experimental protocols used in these

assessments, and provides visual representations of the relevant biological pathways and

experimental workflows to aid in the understanding of its mechanism of action and evaluation.

Data Presentation: Potency of Ecopladib
The inhibitory potency of Ecopladib is most commonly reported as the half-maximal inhibitory

concentration (IC50), which is the concentration of the drug required to inhibit the activity of

cPLA2α by 50%. The available data is summarized in the table below.
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Species/Assay Model IC50 (µM) Reference

In Vitro (GLU micelle assay) 0.15 [1]

Rat (Whole blood assay) 0.11 [1]

Human Data not available

Mouse Data not available

Dog Data not available

Note: While specific IC50 values for human, mouse, and dog cPLA2α are not readily available

in the public domain, the sub-micromolar potency observed in the rat model and in vitro assays

suggests a high degree of inhibitory activity. Further studies are required to definitively

determine the potency of Ecopladib in these other species.

Signaling Pathway of cPLA2α and Ecopladib's
Mechanism of Action
Cytosolic PLA2α plays a crucial role in the inflammatory process by catalyzing the release of

arachidonic acid from membrane phospholipids. Arachidonic acid is then metabolized into

various pro-inflammatory mediators, such as prostaglandins and leukotrienes, by

cyclooxygenase (COX) and lipoxygenase (LOX) enzymes, respectively. Ecopladib exerts its

anti-inflammatory effects by directly inhibiting the enzymatic activity of cPLA2α, thereby

blocking the production of these downstream inflammatory molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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